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suberic anhydride drug delivery applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Basic Chemical Profile of Suberic Anhydride

The table below consolidates the available identifying information for suberic anhydride.

Property Description
Chemical Name Suberic anhydride [1] [2]
CAS Number 10521-06-9 [1] [3] [2]

Molecular Formula CgH;,05[1] [2]

Molecular Weight 156.18 g/mol [1] [2]
Synonyms Oxonane-2,9-dione; 2,9-Oxonanedione; Hexanedicarboxylic anhydride [1] [3] [2]

Structure [ Structure of suberic anhydride [4]

Safety and Handling Overview

Suberic anhydride is identified as a substance that causes skin irritation, serious eye irritation, and may

cause respiratory irritation [1]. When handling, it is advised to:
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e Wear protective gloves, eye protection, and protective clothing [1].
¢ Avoid breathing dust and handle only in a well-ventilated area [1].
e Wash thoroughly after handling [1].

Research Context on Related Anhydride Polymers

While data on suberic anhydride is scarce, research exists on poly(anhydride) nanoparticles for oral drug
delivery. These studies, which use a copolymer of methyl vinyl ether and maleic anhydride (PVM/MA), can

provide valuable methodological insights [5].

o Safety Profile: Toxicity studies in rats showed that these poly(anhydride) nanoparticles were well-
tolerated, with no signs of acute or sub-chronic oral toxicity and no evidence of translocation to other
organs after oral administration [5].

¢ Preparation Method: These nanoparticles are typically prepared using a desolvation method [5].

The following workflow outlines the general preparation and evaluation process for such drug-loaded

nanoparticles, which could serve as a reference for future experiments with suberic anhydride.
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Suggestions for Further Research

To find the specific experimental data and application protocols you require, I suggest you:

e Consult specialized databases: Search in-depth scientific databases like SciFinder or Reaxys,
which can provide detailed reaction and synthesis information.
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¢ Review patent literature: Search for patents related to suberic anhydride, which often contain
detailed synthetic and application protocols.

e Broaden your search terms: Consider investigating the use of suberic anhydride as a potential
monomer for synthesizing biodegradable polyesters or polyanhydrides, which are common polymer
classes in controlled-release drug delivery.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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